Cas no 622788-97-0 ((2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate)

• Product Name: (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate
• CAS No: 622788-97-0
• MF: C₂₂H₁₅NO₅
• MW: 373.358206033707
• CID: 5418472
• Update Time: 2025-06-07

(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3-methoxybenzoate
• Benzoic acid, 3-methoxy-, 2,3-dihydro-3-oxo-2-(3-pyridinylmethylene)-6-benzofuranyl ester
• (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate

• Inchi： 1S/C22H15NO5/c1-26-16-6-2-5-15(11-16)22(25)27-17-7-8-18-19(12-17)28-20(21(18)24)10-14-4-3-9-23-13-14/h2-13H,1H3
• InChI Key： UJOHRBYAEQVCSG-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CN=C3)C(=O)C2=CC=1)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate

(2Z)-3-Oxo-2-(Pyridin-3-Yl)methylidene-2,3-Dihydro-1-Benzofuran-6-Yl 3-Methoxybenzoate (CAS No. 622788-97-0)

The compound (2Z)-3-Oxo-2-(Pyridin-3-Yl)methylidene-2,3-Dihydro-1-Benzofuran-6-Yl 3-Methoxybenzoate with CAS No. 622788-97-0 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a benzofuran moiety, a pyridine ring, and a methoxybenzoate group. The integration of these functional groups imparts the molecule with distinctive chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to interact with various biological targets. The pyridine ring in this compound contributes to its aromatic stability and potential for hydrogen bonding, which are critical for bioavailability and target specificity. Additionally, the methoxybenzoate group enhances the molecule's solubility and bioactivity, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed strategies such as Suzuki coupling, Stille coupling, and Heck reactions to construct the complex architecture of this molecule. The use of these advanced methodologies ensures high yields and excellent stereochemical control, which are essential for producing pure samples suitable for biological testing.

One of the most exciting developments involving this compound is its potential as an anti-tumor agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to the molecule's ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. Furthermore, its ability to penetrate cellular membranes efficiently enhances its efficacy in targeting intracellular oncogenic proteins.

Beyond its therapeutic potential, this compound has also been explored for its role in materials science. Its aromatic framework and conjugated system make it an ideal candidate for use in organic electronics. Researchers have investigated its application as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its electronic properties contribute to improved device performance and efficiency.

In terms of environmental impact, this compound has been studied for its biodegradability and eco-friendly synthesis pathways. Green chemistry approaches, such as using renewable feedstocks and catalytic systems that minimize waste generation, have been employed to produce this compound sustainably. These efforts align with global initiatives to develop environmentally responsible chemical processes.

Looking ahead, the continued exploration of (2Z)-3-Oxo-2-(Pyridin-3-Yl)methylidene-2,3-Dihydro-1-Benzofuran-6-Yl 3-Methoxybenzoate is expected to yield further insights into its versatile applications. Collaborative efforts between academic institutions and industry partners are likely to accelerate its translation from the laboratory to real-world applications in medicine and technology.

In conclusion, CAS No. 622788-97-0 represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique structure, combined with innovative synthesis methods and promising biological activity profiles, positions it as a key player in future scientific breakthroughs.